4-Amino-1-propylpiperidine dihcl

• IUPAC Name: 1-propylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-2-5-10-6-3-8(9)4-7-10;;/h8H,2-7,9H2,1H3;2*1H
• InChI Key: OIDLTIXNFGSRSA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N.Cl.Cl
• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• CAS RN: 1158561-84-2

Description

4-Amino-1-propylpiperidine dihcl, also known as 1-Propylpiperidin-4-amine dihydrochloride, is a chemical compound with the molecular formula C8H18N2. It has a molecular weight of 142.24200 and a density of 0.893g/cm3. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The exact mass is 142.14700.

Physical And Chemical Properties Analysis

This compound has a boiling point of 182.6ºC at 760mmHg. The flash point is 63.2ºC. The index of refraction is 1.466.

Scientific Research Applications

Applications in Peptide Studies and Structural Analysis

The spin label amino acid TOAC has been utilized in studies of peptides, including their synthesis and structural analysis. Incorporation of TOAC into peptides allows for detailed investigations of peptide backbone dynamics, secondary structure, and interactions with membranes or other molecules. Techniques such as EPR spectroscopy, X-ray crystallography, and NMR have been employed in these studies, showcasing the versatility of amino acids in understanding peptide behavior and function (Schreier et al., 2012).

Analytical Applications

Ninhydrin reaction, a classic method for detecting amino acids, has been extensively applied across disciplines such as agricultural, biochemical, and medical sciences. This reaction is valuable for analyzing amino acids, peptides, and proteins in various matrices, highlighting its importance in analytical chemistry and biochemistry (Friedman, 2004).

Involvement in Disease Treatment and Cellular Processes

Cell-penetrating peptides (CPPs), short peptides capable of facilitating drug or cargo complex translocation across the plasma membrane, have potential applications in disease diagnosis and therapy. Despite their promising utility, no CPPs or CPP/cargo complexes have yet received FDA approval, indicating an area ripe for further research and development (Xie et al., 2020).

Contributions to Metabolic Studies

The amino acid methionine plays crucial roles in protein synthesis, transmethylation reactions, and as a component of antioxidant systems. Understanding the transport and metabolism of methionine in the gastrointestinal tract can inform nutritional and therapeutic strategies for supporting metabolic health (Mastrototaro et al., 2016).

Role in Synthetic and Medicinal Chemistry

Aminoxyl radicals, including those related to amino acids, have been studied for their low toxicity and potential applications in medicinal chemistry. Their use in various reactions and potential as therapeutic agents underscores the diverse applications of amino acid derivatives in scientific research (Sosnovsky, 1992).

Safety and Hazards

4-Amino-1-propylpiperidine dihcl is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. In case of eye contact, wash with copious amounts of water for at least 15 minutes. If inhaled, remove to fresh air. If swallowed, wash out mouth with copious amounts of water for at least 15 minutes.

Future Directions

Piperidines, including 4-Amino-1-propylpiperidine dihcl, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.